Cas no 14861-60-0 (1-(thiophen-3-yl)ethanol)

1-(thiophen-3-yl)ethanol structure
1-(thiophen-3-yl)ethanol structure
Product Name:1-(thiophen-3-yl)ethanol
CAS No:14861-60-0
MF:C6H8OS
MW:128.192120552063
MDL:MFCD12153579
CID:1320093
PubChem ID:12744375
Update Time:2025-04-20

1-(thiophen-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-thienyl)ethanol
    • (THIEN-2-YLTHIO)ACETONE
    • 1-(thiophen-3-yl)ethanol
    • 2-Acetonyl-mercaptothiophen
    • 1-(3-thienyl)-1-ethanol
    • 1-(thien-3-yl)ethanol
    • thiophen-2-ylsulfanyl-propan-2-one
    • 2-Acetonylmercapto-thiophen
    • 1-(thien-2-ylthio)acetone
    • 3-Thienylethanol
    • 1-[3]thienyl-ethanol
    • 3-(1-hydroxyethyl)thiophene
    • (RS)-1-(thiophen-3-yl)ethanol
    • BCP29911
    • SB12006
    • AJKKZEHIYREOFF-UHFFFAOYSA-N
    • (S)-(-)-1-(3-thienyl)ethanol
    • SCHEMBL1300584
    • methyl-3-thienyl-carbinol
    • 1-thiophen-3-ylethanol
    • DB-290922
    • CS-0183538
    • 1-(thiophen-3-yl)ethan-1-ol
    • (1S)-1-(thiophen-3-yl)ethan-1-ol;(S)-1-(3-Thienyl)ethanol
    • SB12005
    • AKOS010013790
    • SB12007
    • 153035-65-5
    • (1S)-1-(thiophen-3-yl)ethan-1-ol
    • 14861-60-0
    • MDL: MFCD12153579
    • Inchi: 1S/C6H8OS/c1-5(7)6-2-3-8-4-6/h2-5,7H,1H3
    • InChI Key: AJKKZEHIYREOFF-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C)O

Computed Properties

  • Exact Mass: 128.02964
  • Monoisotopic Mass: 128.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • PSA: 20.23

1-(thiophen-3-yl)ethanol Pricemore >>

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